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Compound of Interest

Compound Name: Flamprop-m-methyl

Cat. No.: B1241716

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Flamprop-m-methyl, a
selective herbicide primarily used for the post-emergence control of wild oats (Avena spp.) in
cereal crops. This document details its mechanism of action, efficacy data, and standardized
protocols for experimental research.

Mechanism of Action

Flamprop-m-methyl is a systemic herbicide absorbed by the leaves of the target weed. In the
plant, it is hydrolyzed to its biologically active form, flamprop acid. The primary mode of action
of flamprop acid is the disruption of mitosis (cell division) in susceptible grass species. It
specifically interferes with the normal formation and function of microtubules, which are
essential components of the mitotic spindle and the phragmoplast. This disruption leads to the
inhibition of cell elongation and division, ultimately causing the cessation of growth and death
of the weed.[1]

Signaling Pathway of Flamprop-m-methyl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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